Cas no 933758-12-4 (3-(4-fluorobenzyl)thio-1-propanamine)

• Product Name: 3-(4-fluorobenzyl)thio-1-propanamine
• CAS No: 933758-12-4
• MF: C₁₀H₁₄FNS
• MW: 199.288264751434
• CID: 1980167
• PubChem ID: 37134629
• Update Time: 2025-10-30

3-(4-fluorobenzyl)thio-1-propanamine Chemical and Physical Properties

Names and Identifiers

• 3-[(4-fluorophenyl)methylsulfanyl]propan-1-amine
• Ambcb4032656
• SureCN5696929
• CTK5H2427
• MolPort-016-631-266
• AG-H-81691
• 3-[(4-FLUOROBENZYL)THIO]-1-PROPANAMINE
• 3-[(4-fluorobenzyl)thio]-1-propanamine(SALTDATA: FREE)
• 3-{[(4-FLUOROPHENYL)METHYL]SULFANYL}PROPAN-1-AMINE
• DTXSID70653249
• SCHEMBL5696929
• 933758-12-4
• 3-((4-Fluorobenzyl)thio)propan-1-amine
• AKOS000430590
• BS-38689
• MFCD12198457
• 3-(4-fluorobenzyl)thio-1-propanamine

• MDL： MFCD12198457
• Inchi： 1S/C10H14FNS/c11-10-4-2-9(3-5-10)8-13-7-1-6-12/h2-5H,1,6-8,12H2
• InChI Key： NOKSFMXCGLVJMM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)CCCN

Computed Properties

• Exact Mass: 199.08300
• Monoisotopic Mass: 199.08309879Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 294.2±25.0 °C at 760 mmHg
• Flash Point: 131.7±23.2 °C
• PSA: 51.32000
• LogP: 3.10800
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(4-fluorobenzyl)thio-1-propanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-fluorobenzyl)thio-1-propanamine

3-(4-Fluorobenzyl)thio-1-propanamine (CAS No. 933758-12-4)

3-(4-Fluorobenzyl)thio-1-propanamine, also known as CAS No. 933758-12-4, is a chemical compound with the molecular formula C₁₀H₁₅FNS. This compound belongs to the class of organosulfur compounds and is characterized by its unique structure, which includes a fluorobenzyl group attached to a thioether moiety and a propanamine backbone. The compound has been the subject of recent research due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3-(4-fluorobenzyl)thio-1-propanamine typically involves a multi-step process, often starting with the preparation of the fluorobenzyl thiol intermediate. This intermediate is then subjected to nucleophilic substitution reactions with appropriate alkylating agents to introduce the propanamine group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of the production process.

One of the most promising areas of research for CAS No. 933758-12-4 is its potential use in drug discovery. Studies have shown that this compound exhibits moderate activity against certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its sulfur-containing moiety contributes to its stability and bioavailability, which are critical factors in pharmaceutical applications.

In the field of agrochemicals, 3-(4-fluorobenzyl)thio-1-propanamine has been investigated for its pesticidal properties. Recent research has demonstrated that this compound can act as a deterrent against certain agricultural pests without causing significant harm to non-target species. This makes it a potential alternative to traditional pesticides, which often have adverse environmental effects.

The environmental impact of CAS No. 933758-12-4 has also been a focus of recent studies. Researchers have evaluated its biodegradation rates under various conditions and found that it undergoes rapid microbial degradation in aqueous environments, reducing the risk of long-term accumulation in ecosystems. This property is particularly important for ensuring the sustainable use of this compound in industrial and agricultural applications.

In terms of toxicity, 3-(4-fluorobenzyl)thio-1-propanamine has been shown to exhibit low acute toxicity in animal models, with no significant adverse effects observed at moderate doses. However, further studies are required to fully understand its chronic toxicity and potential long-term health effects.

The structural versatility of CAS No. 933758-12-4 allows for further functionalization, enabling the development of derivatives with enhanced biological activity or improved physical properties. For instance, researchers have explored the incorporation of additional functional groups to improve solubility or target specificity for drug delivery applications.

In conclusion, 3-(4-fluorobenzyl)thio-1-propanamine (CAS No. 933758-12-4) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in modern chemistry and materials science.